Cas no 1783714-16-8 (3-Bromo-1,5-dimethyl-1H-pyrazolo4,3-bpyridine)

• Product Name: 3-Bromo-1,5-dimethyl-1H-pyrazolo4,3-bpyridine
• CAS No: 1783714-16-8
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD32695945
• CID: 4779120
• Update Time: 2025-06-08

3-Bromo-1,5-dimethyl-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine
• 3-Bromo-1,5-dimethyl-1H-pyrazolo4,3-bpyridine

• MDL： MFCD32695945
• Inchi： 1S/C8H8BrN3/c1-5-3-4-6-7(10-5)8(9)11-12(6)2/h3-4H,1-2H3
• InChI Key： YPBJVAXVDGIHAI-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC(C)=N2)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 2
• Topological Polar Surface Area: 30.7

Additional information on 3-Bromo-1,5-dimethyl-1H-pyrazolo4,3-bpyridine

Recent Advances in the Study of 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine (CAS: 1783714-16-8)

3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine (CAS: 1783714-16-8) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the pyrazolopyridine family, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have explored its synthesis, structural modifications, and biological activities, making it a promising candidate for further research.

One of the key areas of interest is the role of 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine as a building block in the synthesis of more complex molecules. Researchers have utilized its bromo substituent for cross-coupling reactions, enabling the introduction of various functional groups to enhance its pharmacological profile. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the synthesis of novel kinase inhibitors targeting cancer-related pathways.

In addition to its synthetic utility, 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine has shown promising biological activities in preclinical studies. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibitory effects on specific protein kinases involved in tumor growth and metastasis. The study highlighted the compound's potential as a lead structure for the development of new anticancer agents.

Another notable application of this compound is in the field of neurodegenerative diseases. Recent research has indicated that pyrazolopyridine derivatives, including 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine, may modulate key pathways associated with neuroinflammation and oxidative stress. These findings suggest its potential utility in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine derivatives. Future research directions may include structure-activity relationship (SAR) studies to identify the most potent and selective analogs, as well as in vivo studies to evaluate their safety and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound from the bench to the clinic.

In conclusion, 3-Bromo-1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine (CAS: 1783714-16-8) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility and diverse biological activities make it a valuable tool for drug discovery. Continued research into its applications and mechanisms of action will likely yield new therapeutic candidates for a range of diseases.